9,10-Dihydro-9,10-methanoanthracene-9-carboxaldehyde

• CAS No.: 60070-19-1
• Molecular Formula: C16H12O
• Molecular Weight: 220.26 g/mol
• IUPAC Name: tetracyclo[6.6.1.02,7.09,14]pentadeca-2,4,6,9,11,13-hexaene-1-carbaldehyde
• InChI: InChI=1S/C16H12O/c17-10-16-9-13(11-5-1-3-7-14(11)16)12-6-2-4-8-15(12)16/h1-8,10,13H,9H2
• InChI Key: ZAELYRWEXINIKF-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3C1(C4=CC=CC=C24)C=O

Description

9,10-Dihydro-9,10-methanoanthracene-9-carboxaldehyde is a useful research compound. Its molecular formula is C16H12O and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene (50 mg) in conc. hydrochloric acid (2 ml) and water (2 ml) was added a solution of sodium nitrite (112 mg) in water (1.0 ml) at 0° C. The resulting mixture was stirred at 0° C. for 1 hour and at room temperature for 5 hours. The reaction mixture was diluted with water and extracted with benzene. The benzene layer was washed with water, dried over sodium sulfate and evaporated to dryness to give crude crystals of 9-formyl-9,10-dihydro-9,10-methanoanthracene (35 mg).

Synthesis routes and methods II

Procedure details

9-Formyl-9,10-dihydro-9,10-methanoanthracene (iii) is prepared from 9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene (ii) by treatment with nitrous acid or metal nitrite in an acidic medium.